Cas no 56485-61-1 (6-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride)

• Product Name: 6-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride
• CAS No: 56485-61-1
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• CID: 1598986
• PubChem ID: 41901
• Update Time: 2025-04-21

6-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride Chemical and Physical Properties

Names and Identifiers

• 6-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride
• 5H-BENZOCYCLOHEPTEN-6-AMINE, 6,7,8,9-TETRAHYDRO-6-METHYL-, HYDROCHLORIDE, (+-)-
• 56485-61-1
• (+-)-6,7,8,9-Tetrahydro-6-methyl-5H-benzocyclohepten-6-amine hydrochloride
• (+-)-6-Amino-6-methyl-6,7,8,9-tetrahydro-5H-benzocycloheptene hydrochloride

• Inchi： 1S/C12H17N.ClH/c1-12(13)8-4-7-10-5-2-3-6-11(10)9-12;/h2-3,5-6H,4,7-9,13H2,1H3;1H
• InChI Key： HJOPRBLZBUMUEM-UHFFFAOYSA-N
• SMILES： [Cl-].[NH3+]C1(C)CC2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 192.972
• Monoisotopic Mass: 211.112777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.6

Experimental Properties

• Boiling Point: 272.9°C at 760 mmHg
• Flash Point: 121.5°C
• PSA: 22.3